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Compound of Interest

Compound Name:
Sodium 2-(4-

methoxyphenoxy)propanoate

CAS No.: 150767-88-7

Cat. No.: B138092

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing lactisole, a sweet taste

inhibitor, in human taste perception research. This document outlines the mechanism of action,

experimental protocols, and data presentation for studying the effects of lactisole on sweet

taste.

Introduction to Lactisole
Lactisole (sodium 2-(4-methoxyphenoxy)propanoate) is a well-characterized sweet taste

inhibitor that acts on the human sweet taste receptor, a heterodimer of two G-protein coupled

receptors: T1R2 and T1R3.[1][2] It is a valuable tool for researchers studying the mechanisms

of sweet taste perception, developing novel sweeteners, and creating food products with

reduced sugar content.[1] Lactisole is generally recognized as safe (GRAS) by the Flavor and

Extract Manufacturers Association (FEMA number: 3773) for use in food as a flavoring agent

up to 150 ppm.[3]
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Mechanism of Action
Lactisole functions by binding to the transmembrane domain of the T1R3 subunit of the sweet

taste receptor.[2][4][5] This interaction inhibits the receptor's response to a wide range of sweet

stimuli, including natural sugars (e.g., sucrose, fructose) and artificial sweeteners (e.g.,

aspartame, sucralose).[1][6] The inhibition can be competitive or allosteric depending on the

sweetener it is tested with.[7][8] For sweeteners that bind to the transmembrane domain of

T1R3, such as cyclamate and neohesperidin dihydrochalcone (NHDC), lactisole acts as a

competitive inhibitor.[7] For sweeteners that bind to the Venus flytrap domain of T1R2, such as

aspartame and acesulfame K, lactisole acts as an allosteric inhibitor.[7]
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Quantitative Data on Lactisole's Effects
The inhibitory effect of lactisole on the perception of sweetness is dose-dependent. The

following tables summarize quantitative data from various studies.

Table 1: Effect of Lactisole on Sucrose Perception

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15668251/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6422327/
https://journals.physiology.org/doi/full/10.1152/ajpendo.00077.2011
https://www.chemeurope.com/en/encyclopedia/Lactisole.html
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0180787
https://pmc.ncbi.nlm.nih.gov/articles/PMC9532755/
https://pubmed.ncbi.nlm.nih.gov/36211761/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9532755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9532755/
https://www.benchchem.com/product/b138092/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-lactisole-use-in-human-taste-perception-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lactisole
Concentration

Original Sucrose
Concentration

Perceived Sucrose
Concentration
Equivalent

Reference

100-150 ppm 12% 4% [1]

Table 2: Inhibition of Various Sweeteners by Lactisole (250 and 500 ppm)

Sweetener

Mean
Sweetness
Intensity
(Control)

Mean
Sweetness
Intensity (with
250 ppm
Lactisole)

Mean
Sweetness
Intensity (with
500 ppm
Lactisole)

Reference

Sucrose 8.5 4.2 2.8 [3]

Fructose 8.3 4.0 2.5 [3]

Aspartame 8.6 5.5 4.0 [3]

Acesulfame-K 8.4 6.8 5.8 [3]

Saccharin 8.7 7.0 6.2 [3]

D-Tryptophan 8.2 6.5 5.5 [3]

Glycine 8.1 5.8 4.5 [3]

Thaumatin 8.8 8.0 7.5 [3]

Monellin 8.5 7.8 7.2 [3]

Neohesperidin

Dihydrochalcone

(NHDC)

8.9 8.2 7.8 [3]

Note: Sweetness intensity was rated on a scale, and the specific scale is detailed in the source

study.

Table 3: Lactisole Concentrations Used in Human Sensory Studies
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Lactisole
Concentration
(mM)

Lactisole
Concentration
(ppm)

Sweeteners
Tested

Study Focus Reference

0.46 and 0.92 100 and 200

Cyclamate,

NHDC,

Acesulfame K,

Aspartame

Time-intensity

profiles and

inhibition

mechanisms

[7]

1.0 218 Glucose
Taste

discrimination
[9]

8.0 1745

Sucrose,

Fructose,

Cyclamate,

Saccharin,

Sucralose,

NHDC

Sweet water

taste and

sweetener

interactions

[6]

Experimental Protocols
This section provides detailed methodologies for conducting human taste perception

experiments with lactisole.

General Sensory Panel Protocol
This protocol outlines a standard procedure for evaluating the effect of lactisole on the

perceived sweetness of various compounds.

Objective: To quantify the inhibitory effect of lactisole on the perceived intensity of a specific

sweetener.

Materials:

Test sweetener(s)

Lactisole (sodium 2-(4-methoxyphenoxy)propanoate)

Deionized water
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Graduated cylinders and beakers

Analytical balance

Disposable cups

Data collection software or forms

Unsalted crackers and water for palate cleansing

Procedure:

Participant Recruitment: Recruit healthy, non-smoking participants who do not have any

known taste or smell disorders.[6] Obtain informed consent.

Solution Preparation:

Prepare stock solutions of the test sweetener(s) and lactisole in deionized water.

Prepare the final test solutions by mixing the sweetener and lactisole to the desired

concentrations. Also prepare control solutions containing only the sweetener and a control

with only lactisole.

Sensory Evaluation:

Participants should rinse their mouths with water before the first sample.

Present the samples in a randomized order to each participant.

Instruct participants to take a specific volume of the solution into their mouth, hold it for a

few seconds, and then expectorate.

Participants rate the perceived sweetness intensity on a labeled magnitude scale (LMS) or

a general labeled magnitude scale (gLMS).

Provide unsalted crackers and water for palate cleansing between samples, with a

mandatory waiting period (e.g., 1-2 minutes).
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Data Analysis:

Collect and analyze the intensity ratings.

Use appropriate statistical tests (e.g., ANOVA, t-tests) to determine significant differences

between the control and lactisole-containing samples.
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Time-Intensity (TI) Profiling Protocol
This protocol is designed to evaluate the temporal aspects of sweetness perception and the

effect of lactisole on the onset, maximum intensity, and duration of sweetness.

Objective: To characterize the time-intensity profile of a sweetener in the presence and

absence of lactisole.

Materials:

Same as the general sensory panel protocol.

Computer with time-intensity data acquisition software.

Procedure:

Participant Training: Train participants on the use of the time-intensity software. This typically

involves moving a cursor on a screen to correspond with the perceived intensity of a taste

attribute over time.

Solution Preparation: Prepare solutions as described in the general protocol.

TI Evaluation:

Participants rinse their mouths with water.

Upon a signal, they take the sample into their mouth and immediately start rating the

perceived sweetness intensity using the software.

Continue rating for a predetermined duration (e.g., 60-120 seconds).

Expectorate the sample at a designated time point.

Rinse with water and wait for a specified inter-stimulus interval before the next sample.

Data Analysis:

Extract key parameters from the TI curves, such as:
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Imax (maximum intensity)

Tmax (time to maximum intensity)

Tdur (total duration of sensation)

Compare these parameters between the control and lactisole conditions using appropriate

statistical methods.

Considerations and Best Practices
"Sweet Water Taste": Lactisole can induce a "sweet water taste" after rinsing with water.[6][7]

To minimize this, some protocols suggest serving lactisole-containing solutions at a cool

temperature (e.g., 10°C) and instructing participants not to rinse with water between certain

samples.[10]

Concentration Range: The effective concentration of lactisole can vary depending on the

sweetener and its concentration.[7] It is advisable to conduct pilot studies to determine the

optimal lactisole concentration for a specific application.

Participant Variability: Individual differences in taste perception can be significant. A sufficient

number of participants should be recruited to ensure statistical power.

By following these protocols and considering the best practices, researchers can effectively use

lactisole as a tool to investigate the fascinating world of human sweet taste perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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